(1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl (2R,5R)-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate
(1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl (2R,5R)-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
147027-09-6
VCID:
VC0023902
InChI:
InChI=1S/C16H26O5S/c1-9(2)12-6-5-10(3)7-13(12)20-15(18)16-21-14(8-22-16)19-11(4)17/h9-10,12-14,16H,5-8H2,1-4H3/t10-,12+,13-,14-,16-/m1/s1
SMILES:
CC1CCC(C(C1)OC(=O)C2OC(CS2)OC(=O)C)C(C)C
Molecular Formula:
C16H26O5S
Molecular Weight:
330.4 g/mol
(1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl (2R,5R)-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate
CAS No.: 147027-09-6
Reference Standards
VCID: VC0023902
Molecular Formula: C16H26O5S
Molecular Weight: 330.4 g/mol
CAS No. | 147027-09-6 |
---|---|
Product Name | (1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl (2R,5R)-5-(acetyloxy)-1,3-oxathiolane-2-carboxylate |
Molecular Formula | C16H26O5S |
Molecular Weight | 330.4 g/mol |
IUPAC Name | [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (2R,5R)-5-acetyloxy-1,3-oxathiolane-2-carboxylate |
Standard InChI | InChI=1S/C16H26O5S/c1-9(2)12-6-5-10(3)7-13(12)20-15(18)16-21-14(8-22-16)19-11(4)17/h9-10,12-14,16H,5-8H2,1-4H3/t10-,12+,13-,14-,16-/m1/s1 |
Standard InChIKey | JYUPOLQFLIRYEQ-PBEGBBSFSA-N |
Isomeric SMILES | C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)[C@@H]2O[C@H](CS2)OC(=O)C)C(C)C |
SMILES | CC1CCC(C(C1)OC(=O)C2OC(CS2)OC(=O)C)C(C)C |
Canonical SMILES | CC1CCC(C(C1)OC(=O)C2OC(CS2)OC(=O)C)C(C)C |
Synonyms | (2R,5R)-5-(Acetyloxy)-1,3-oxathiolane-2-carboxylic Acid (1R,2S,5R)-5-Methyl_x000B_-2-(1-methylethyl)cyclohexyl Ester |
PubChem Compound | 9996763 |
Last Modified | Nov 11 2021 |
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